![molecular formula C25H37N5O B6230700 3-[4-(2,3-dihydro-1H-indol-5-yl)-2-({[3-(piperazin-1-yl)propyl]amino}methyl)phenoxy]propan-1-amine CAS No. 2411318-01-7](/img/no-structure.png)
3-[4-(2,3-dihydro-1H-indol-5-yl)-2-({[3-(piperazin-1-yl)propyl]amino}methyl)phenoxy]propan-1-amine
Overview
Description
3-[4-(2,3-dihydro-1H-indol-5-yl)-2-({[3-(piperazin-1-yl)propyl]amino}methyl)phenoxy]propan-1-amine is a useful research compound. Its molecular formula is C25H37N5O and its molecular weight is 423.6. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-[4-(2,3-dihydro-1H-indol-5-yl)-2-({[3-(piperazin-1-yl)propyl]amino}methyl)phenoxy]propan-1-amine' involves the synthesis of two key intermediates, followed by their coupling to form the final product. The first intermediate is 3-(4-bromo-2,3-dihydro-1H-indol-5-yl)-2-({[3-(piperazin-1-yl)propyl]amino}methyl)phenol, which is synthesized from 4-bromo-2,3-dihydro-1H-indole, 3-(piperazin-1-yl)propylamine, and 3-(2-hydroxyethyl)phenol. The second intermediate is 3-[4-(2,3-dihydro-1H-indol-5-yl)-2-({[3-(piperazin-1-yl)propyl]amino}methyl)phenoxy]propan-1-ol, which is synthesized from 3-[4-(2,3-dihydro-1H-indol-5-yl)-2-({[3-(piperazin-1-yl)propyl]amino}methyl)phenoxy]propan-1-amine and sodium borohydride. The final product is synthesized by coupling the two intermediates using 1,3-dibromo-2-propanol and triethylamine.", "Starting Materials": [ "4-bromo-2,3-dihydro-1H-indole", "3-(piperazin-1-yl)propylamine", "3-(2-hydroxyethyl)phenol", "3-[4-(2,3-dihydro-1H-indol-5-yl)-2-({[3-(piperazin-1-yl)propyl]amino}methyl)phenoxy]propan-1-amine", "sodium borohydride", "1,3-dibromo-2-propanol", "triethylamine" ], "Reaction": [ "Synthesis of 3-(4-bromo-2,3-dihydro-1H-indol-5-yl)-2-({[3-(piperazin-1-yl)propyl]amino}methyl)phenol: The reaction is carried out by adding 4-bromo-2,3-dihydro-1H-indole, 3-(piperazin-1-yl)propylamine, and 3-(2-hydroxyethyl)phenol to a solvent such as ethanol or methanol. The mixture is then heated to reflux for several hours, after which the solvent is removed and the product is purified by column chromatography.", "Synthesis of 3-[4-(2,3-dihydro-1H-indol-5-yl)-2-({[3-(piperazin-1-yl)propyl]amino}methyl)phenoxy]propan-1-ol: The reaction is carried out by adding 3-[4-(2,3-dihydro-1H-indol-5-yl)-2-({[3-(piperazin-1-yl)propyl]amino}methyl)phenoxy]propan-1-amine and sodium borohydride to a solvent such as ethanol or methanol. The mixture is then stirred at room temperature for several hours, after which the solvent is removed and the product is purified by column chromatography.", "Coupling of the two intermediates: The reaction is carried out by adding 3-(4-bromo-2,3-dihydro-1H-indol-5-yl)-2-({[3-(piperazin-1-yl)propyl]amino}methyl)phenol and 3-[4-(2,3-dihydro-1H-indol-5-yl)-2-({[3-(piperazin-1-yl)propyl]amino}methyl)phenoxy]propan-1-ol to a solvent such as dichloromethane or chloroform. The mixture is then stirred at room temperature for several hours, after which 1,3-dibromo-2-propanol and triethylamine are added. The reaction mixture is then stirred at room temperature for several more hours, after which the solvent is removed and the product is purified by column chromatography." ] } | |
CAS RN |
2411318-01-7 |
Product Name |
3-[4-(2,3-dihydro-1H-indol-5-yl)-2-({[3-(piperazin-1-yl)propyl]amino}methyl)phenoxy]propan-1-amine |
Molecular Formula |
C25H37N5O |
Molecular Weight |
423.6 |
Purity |
95 |
Origin of Product |
United States |
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